Cas no 50930-22-8 (2-O-Methyl-a-D-N-acetylneuraminic Acid)

• Product Name: 2-O-Methyl-a-D-N-acetylneuraminic Acid
• CAS No: 50930-22-8
• MF: C₁₂H₂₁NO₉
• MW: 323.296444654465
• CID: 826013
• PubChem ID: 5702845
• Update Time: 2025-10-23

2-O-Methyl-a-D-N-acetylneuraminic Acid Chemical and Physical Properties

Names and Identifiers

• 2-O-METHYL-ALPHA-D-N-ACETYLNEURAMINIC ACID
• 2-O-Methyl-α-D-N-acetylneuraminic Acid
• (2R,4R,5R)-5-acetamido-4-hydroxy-2-methoxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid
• 2-O-METHYL-A-D-N-ACETYLNEURAMINIC ACID
• 2-O-Methyl-α-D-N-ace
• N-Acetyl-2-O-methyl-alpha-D-neuraminic acid 97%
• 50930-22-8
• SCHEMBL15976325
• AKOS030242571
• Methyl (6xi)-5-acetamido-3,5-dideoxy-alpha-D-manno-non-2-ulopyranosidonic acid
• DTXSID70420675
• 2-O-Methyl-a-D-N-acetylneuraminic Acid

• Inchi： 1S/C12H21NO9/c1-5(15)13-8-6(16)3-12(21-2,11(19)20)22-10(8)9(18)7(17)4-14/h6-10,14,16-18H,3-4H2,1-2H3,(H,13,15)(H,19,20)/t6-,7-,8-,9-,10?,12-/m1/s1
• InChI Key： NJRVVFURCKKXOD-KESNGRBQSA-N
• SMILES： O1[C@@](C(=O)O)(C[C@H]([C@H](C1[C@@H]([C@@H](CO)O)O)NC(C)=O)O)OC

Computed Properties

• Exact Mass: 323.12163125g/mol
• Monoisotopic Mass: 323.12163125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 166Ų

Experimental Properties

• Melting Point: 73-75°C
• Refractive Index: 1.576
• Stability/Shelf Life: Moisture, Temperature Sensitive

2-O-Methyl-a-D-N-acetylneuraminic Acid Security Information

• Hazard Statement： Irritant
• WGK Germany：3
• Hazardous Material Identification：